Cas no 882672-07-3 (5-bromo-6-methyl-1(2H)-Phthalazinone)

• Product Name: 5-bromo-6-methyl-1(2H)-Phthalazinone
• CAS No: 882672-07-3
• MF: C₉H₇BrN₂O
• MW: 239.068681001663
• CID: 2124834
• PubChem ID: 58830077
• Update Time: 2025-04-21

5-bromo-6-methyl-1(2H)-Phthalazinone Chemical and Physical Properties

Names and Identifiers

• 5-bromo-6-methyl-1(2H)-Phthalazinone
• ARKDINVRYBEGBE-UHFFFAOYSA-N
• DA-01648
• SCHEMBL5498083
• SCHEMBL14568619
• 5-bromo-6-methylphthalazin-1(2H)-one
• 882672-07-3

• Inchi： 1S/C9H7BrN2O/c1-5-2-3-6-7(8(5)10)4-11-12-9(6)13/h2-4H,1H3,(H,12,13)
• InChI Key： ARKDINVRYBEGBE-UHFFFAOYSA-N
• SMILES： BrC1=C(C)C=CC2C(NN=CC=21)=O

Computed Properties

• Exact Mass: 237.97418Da
• Monoisotopic Mass: 237.97418Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 41.5Ų